5-bromo-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C13H6BrF2N3O3/c14-10-4-3-9(21-10)11(20)17-13-19-18-12(22-13)7-2-1-6(15)5-8(7)16/h1-5H,(H,17,19,20)
• InChI Key: HXOQDXZTJZOUOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=NN=C(O2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C13H6BrF2N3O3
• Molecular Weight: 370.11 g/mol

Description

5-bromo-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has shown promising results in studies related to drug discovery, cancer research, and neuroscience.

Scientific Research Applications

• Antiprotozoal Agents : A study by Ismail et al. (2004) in the "Journal of Medicinal Chemistry" describes the synthesis of compounds related to "5-bromo-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide" for antiprotozoal activity. These compounds exhibited strong DNA affinities and showed promising in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, important for developing treatments for diseases like sleeping sickness and malaria (Ismail et al., 2004).

• Anti-Avian Influenza Virus Activity : Flefel et al. (2012) worked on heterocyclic compounds based on structures related to the one , focusing on anti-avian influenza virus (H5N1) activity. Their findings indicate significant antiviral activity against the H5N1 virus, a critical step in combating avian influenza (Flefel et al., 2012).

• Antibacterial Activities : Siddiqa et al. (2022) synthesized N-(4-bromophenyl)furan-2-carboxamide analogues and investigated their antibacterial activities against various drug-resistant bacteria, including A. baumannii and MRSA. This research is important for developing new antibiotics against resistant bacterial strains (Siddiqa et al., 2022).

• Synthesis and Reactivity : Aleksandrov and El’chaninov (2017) conducted a study on the synthesis and reactivity of compounds related to "this compound," including nitration, bromination, and other chemical reactions. Such studies are essential for understanding the chemical properties and potential applications of these compounds (Aleksandrov & El’chaninov, 2017).

• Energetic Materials : Yu et al. (2017) explored compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan for use as insensitive energetic materials. Such materials have applications in areas requiring high-energy compounds with stability, like explosives and propellants (Yu et al., 2017).